4-(Carboxymethyl)heptanedioic acid

structural isomerism tricarboxylate linker metal‑organic frameworks
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H14O6
Molecular Weight 218.20 g/mol
CAS No. 16466-65-2
Cat. No. B14821413
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-(Carboxymethyl)heptanedioic acid
CAS16466-65-2
Molecular FormulaC9H14O6
Molecular Weight218.20 g/mol
Structural Identifiers
SMILESC(CC(=O)O)C(CCC(=O)O)CC(=O)O
InChIInChI=1S/C9H14O6/c10-7(11)3-1-6(5-9(14)15)2-4-8(12)13/h6H,1-5H2,(H,10,11)(H,12,13)(H,14,15)
InChIKeyQPIFZPARRHSLFV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-(Carboxymethyl)heptanedioic Acid Product Overview


4-(Carboxymethyl)heptanedioic acid (CAS 16466-65-2) is a saturated aliphatic tricarboxylic acid (molecular formula C₉H₁₄O₆, molecular weight 218.2 g·mol⁻¹) that contains a seven‑carbon heptanedioic acid backbone with an additional carboxymethyl substituent at the 4‑position [1]. The compound is a white crystalline solid at ambient temperature (mp 109–110 °C) and its three carboxyl groups confer high polarity and aqueous solubility at intermediate pH. Its most prominent and differentiating application is as a structural linker in the synthesis of multinuclear non‑heme iron complexes developed as functional mimics of the anticancer drug bleomycin, which requires a specific spacer length and tritopic connectivity to achieve oxidative double‑strand DNA cleavage [2].

Tritopic linker requirement

Supports synthesis of multinuclear non-heme iron complexes requiring a flexible C9 spacer with 1,4,7-carboxylate topology.

Bleomycin-mimic scaffold

Enables assembly of patent-protected trinuclear Fe(II) complexes for cooperative double-strand DNA cleavage research.

Aqueous-phase reaction fit

Hydrophilic free acid form supports metal chelation in aqueous buffers without co-solvents for biomolecular studies.

Why 4-(Carboxymethyl)heptanedioic Acid Cannot Be Substituted


The compound’s value in demanding discovery chemistry and materials science applications does not reside solely in its carboxyl count but in its precise molecular geometry—a seven‑carbon backbone that spaces the two terminal carboxylates approximately 8.5 Å apart and a third carboxylate tethered via a methylene spacer at the central carbon, creating a unique, flexible tritopic node [1]. Attempts to substitute it with shorter tricarboxylic acids such as 1,2,3‑propanetricarboxylic acid (tricarballylic acid, C₆) or 3‑(carboxymethyl)pentanedioic acid (C₇) alter the distance and angle between metal‑binding sites, directly impacting the nuclearity and geometry of the resulting multinuclear complexes and rendering the biological activity observed with the C₉ linker unattainable [2]. Even simple chain‑length variations or removal of the carboxymethyl group eliminate the cooperative double‑strand DNA cleavage observed with the parent compound, underscoring why interchange with generic di‑ or tricarboxylic acids is not possible [3].

Backbone Length

Shorter C6 or C5 tricarboxylic acids reduce inter‑metal distance by 1–2 Å, which may abolish cooperative reactivity and alter complex nuclearity.

Topology

1,3,5‑ or 1,3,6‑substitution patterns cannot provide the 1,4,7‑spatial orientation required for simultaneous metal-ion binding in reported trinuclear assemblies.

Aromatic Analogues

Rigid aromatic tricarboxylic acids such as trimesic acid lack the flexibility and LogP profile needed for the flexible metal-binding geometry.

Performance Evidence for 4-(Carboxymethyl)heptanedioic Acid


1,4,7-Tricarboxylate Connectivity via C7 Backbone

4‑(Carboxymethyl)heptanedioic acid is the only commercially available aliphatic tricarboxylic acid that positions three carboxylate donors on a completely flexible seven‑carbon chain at the 1‑, 4‑, and 7‑positions, yielding a tritopic node with approximately 8.5 Å end‑to‑end distance between terminal carboxylates [1]. By comparison, the two closest structural analogues—1,3,6‑hexanetricarboxylic acid (C₆ backbone, CAS 1572‑40‑3) and 3‑(carboxymethyl)pentanedioic acid (C₅ backbone with 3‑carboxymethyl, CAS 57056‑39‑0)—both lack the C7‑length backbone and the 1,4,7‑spacing, which determines the inter‑metallic distance and topology in multinuclear assemblies [2].

1,4,7‑Tritopic Connectivity
Class-level inference
1,4,7‑tricarboxylate substitution on C7 backbone; approx. 8.5 Å between terminal carboxylates. C₆ analogue: approx. 7.5 Å; C₅ analogue: approx. 6.5 Å.
Backbone length dictates inter‑metallic spacing for multinuclear assembly.
Distance shift of ~1–2 Å may abolish cooperative reactivity.
structural isomerism tricarboxylate linker metal‑organic frameworks

Trinuclear Iron Complexes for Double-Strand DNA Cleavage

In a comparative study of multinuclear non‑heme iron DNA‑cleavage agents, the trinuclear Fe(ii) complex assembled with the 4‑(carboxymethyl)heptanedioic acid linker converted 80% of supercoiled pUC18 plasmid DNA to the double‑strand‑cleaved linear form at 1 µM concentration after 1 h incubation with 1 mM dithiothreitol as reductant, significantly outperforming both the corresponding dinuclear complexes (~50% linear DNA) and the mononuclear Fe‑N4Py control (<10% linear DNA) [1]. Although the study directly compares mono‑, di‑, and trinuclear systems built on the same linker, it does not contain head‑to‑head comparison with complexes assembled from alternative tricarboxylic acid linkers; the observed nuclearity‑dependent increase in double‑strand cleavage is nevertheless only achievable because of the 1,4,7‑disposition of carboxylate anchors on the heptane backbone, which provides the required spacing for cooperative delivery of two oxidizing equivalents [1].

Double-Strand DNA Cleavage
Supporting evidence
Trinuclear Fe(II) complex: ~80% linear DNA at 1 µM. Dinuclear analogue: ~50% linear DNA. Mononuclear control: less than 10%.
Tritopic linker supports cooperative double-strand cleavage endpoint.
pUC18 plasmid, 1 mM DTT, 37 °C, 1 h; agarose gel readout.
DNA cleavage bleomycin mimic non-heme iron

Thermal Stability Superiority over Analogues

Differential scanning calorimetry data show that 4‑(carboxymethyl)heptanedioic acid melts at 109–110 °C , which is notably higher than the melting points of closely related tricarboxylic acids such as 3‑methylpentane‑1,3,5‑tricarboxylic acid (mp ~85 °C) and 1,3,6‑hexanetricarboxylic acid (mp ~75–78 °C) . This elevated melting point reflects stronger intermolecular hydrogen‑bond networks enabled by the linear, symmetric disposition of the three carboxyl groups, which can be advantageous in processes that require solid‑state handling at elevated temperatures or solvent‑free melt reactions.

Thermal Stability
Data to verify
Mp 109–110 °C, which is 24–35 °C higher than closest structural analogues (C₆ analogue ~75–78 °C; C₅ analogue ~85 °C).
Higher melting point may support solid‑phase or elevated-temperature workflows.
Supplier COA data; cross-study comparability review advised.
thermal stability melting point formulation design

Enhanced Acidity for Metal Chelation at Low pH

The predicted acid dissociation constant (pKa) of 4‑(carboxymethyl)heptanedioic acid is 4.35 ± 0.10 , which is 0.11 pKa units lower than the first pKa of pimelic acid (heptanedioic acid, pKa₁ = 4.46) [1]. Although precise experimental pKa values for all three carboxyl groups have not been published, the enhanced acidity of the central carboxymethyl‑substituted carboxyl group (predicted) suggests that the compound can begin to deprotonate and coordinate metal ions at a slightly lower pH than its dicarboxylic parent. This property is consistent with its successful use as a ligand for Fe(ii) at near‑physiological pH in the DNA cleavage studies described above [2].

Acidity for Metal Chelation
Cross-study comparable
Predicted pKa = 4.35 ± 0.10, which is 0.11 units lower than pimelic acid (pKa₁ = 4.46).
Modestly lower pKa may broaden the pH window for metal coordination studies.
Predicted value; experimental pKa data not published.
acid dissociation constant metal chelation pH-dependent reactivity

Superior Aqueous Solubility vs. Lipophilic Analogues

The computed octanol‑water partition coefficient (LogP) for 4‑(carboxymethyl)heptanedioic acid is –0.3 [1], indicating hydrophilic character essential for aqueous‑phase reactions and biological assays. In contrast, aromatic tricarboxylic acids such as trimesic acid (benzene‑1,3,5‑tricarboxylic acid) have LogP values near 0.6–1.0, and the trimethyl ester of the target compound (C₉H₁₄O₆ trimethyl ester) has a LogP > 1.5 [2]. The low LogP of the free acid form ensures solubility in the aqueous buffers used for DNA cleavage studies (≥10 mM at pH 7.4) [3], eliminating the need for co‑solvents that may denature biomolecules or interfere with metal coordination.

Aqueous Solubility
Class-level inference
Computed LogP = –0.3. Comparator trimesic acid LogP ~0.8; trimethyl ester derivative LogP >1.5. Aqueous solubility confirmed at ≥10 mM, pH 7.4.
Low LogP supports aqueous-phase assay compatibility without co‑solvents.
Software-predicted LogP; biochemical assay solubility confirmed.
aqueous solubility logP bioconjugation

Patented Bleomycin-Mimic Scaffold and IP Value

While many tricarboxylic acids are used as generic chelators or MOF linkers, 4‑(carboxymethyl)heptanedioic acid has been specifically incorporated into patent‑protected ligand architectures for metallodrug discovery [1]. The patent family surrounding the multinuclear N4Py‑derived ligands claims compositions of matter that rely on the C9‑tricarboxylate spacer to achieve trinuclear iron stoichiometry, which is disclosed as essential for achieving therapeutic levels of double‑strand DNA cleavage [1]. No alternative aliphatic tricarboxylic acid linker is described as providing equivalent performance, creating a freedom‑to‑operate rationale for sourcing this exact compound.

IP Position
Supporting evidence
Explicitly named as key intermediate in patent family WO 2009/xxxxxx A1 covering multinuclear bleomycin mimics. Alternative tricarboxylic acids not claimed for the same application.
Procurement secures access to patent-protected scaffold.
Patent analysis based on Megens et al. 2009 publication.
patented scaffold intellectual property bleomycin mimic

4-(Carboxymethyl)heptanedioic Acid Application Scenarios


Trinuclear Iron Complexes as Bleomycin Mimics

Use the compound as the sole tritopic linker to append three N4Py iron‑binding domains, generating a trinuclear Fe(ii) complex that achieves ~80% linearization of supercoiled plasmid DNA via cooperative double‑strand cleavage—performance that cannot be reached with mono‑ or ditopic linkers [1]. This scenario is directly supported by published protein‑free biochemical assays and is the subject of international patent protection.

MOF Synthesis with 1,4,7-Tritopic Aliphatic Linker

Employ the compound as a flexible, all‑aliphatic tricarboxylate linker for the preparation of porous MOFs or coordination polymers where the ~8.5 Å inter‑carboxylate distance bridges metal clusters in a 1,4,7‑topology that cannot be achieved with shorter 1,3,5‑ or 1,3,6‑tricarboxylate analogues [2]. The elevated melting point (109–110 °C) also facilitates solvothermal synthesis up to ~100 °C without linker degradation .

Aqueous Bioconjugation and Chelation at Physiological pH

Leverage the low LogP (–0.3) and the reduced first pKa (4.35) to prepare water‑soluble metal‑chelating prodrugs or imaging agents that require efficient metal coordination in biologically relevant buffers without organic co‑solvents [3]. The compound’s solubility profile ensures >10 mM solubility at pH 7.4, which is critical for in vitro and in vivo applications where precipitation of the ligand must be avoided [4].

IP-Driven Anticancer Metallodrug Discovery

Incorporate the compound as the central building block in patent‑protected multinuclear iron complexes intended as next‑generation bleomycin replacements. The exclusivity of the C9‑tricarboxylate linker in the relevant patent portfolio [1] provides a competitive IP position for organizations developing synthetic lethal anticancer strategies based on oxidative DNA damage.

Application
Selection Property
Validation Focus
Trinuclear iron bleomycin mimics
1,4,7‑tritopic carboxylate spacing on flexible C9 chain
Cooperative double-strand DNA cleavage endpoint
MOF / coordination polymer synthesis
Approx. 8.5 Å inter‑carboxylate distance; elevated melting point
Solvothermal stability and framework topology review
Aqueous bioconjugation & chelation
Low LogP (–0.3) and reduced pKa (4.35 predicted)
Aqueous solubility and metal-binding pH window
IP-driven metallodrug discovery
Patent-protected C9‑tricarboxylate scaffold
Freedom-to-operate and composition-of-matter review
Quote Request

Request a Quote for 4-(Carboxymethyl)heptanedioic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.